Cas no 3507-17-3 (2-Bromo-6-chlorobenzodthiazole)

• Product Name: 2-Bromo-6-chlorobenzodthiazole
• CAS No: 3507-17-3
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD07783781
• CID: 295865
• PubChem ID: 11499762
• Update Time: 2025-10-31

2-Bromo-6-chlorobenzodthiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chlorobenzo[d]thiazole
• 2-bromo-6-chloro-1,3-benzothiazole
• 2-Bromo-6-chlorobenzothiazole
• Benzothiazole,2-bromo-6-chloro-
• 2-Brom-6-chlor-benzothiazol
• 2-Bromo-6-Chloro-Benzothiazole
• 6-chloro-2-bromobenzothiazole
• Benzothiazole, 2-bromo-6-chloro-
• PubChem17388
• KSC573I9T
• SWCKCAROSKGHBI-UHFFFAOYSA-N
• BCP26493
• FCH1325390
• EN002561
• BC004236
• ST2409714
• AB0024399
• AX8020374
• AM20040256
• W
• DS-11215
• AKOS015834950
• 3507-17-3
• MFCD07783781
• A15511
• CS-0019160
• DTXSID60467635
• J-508440
• AC-15087
• SCHEMBL1639542
• Benzothiazole, 2-bromo-6-chloro-;2-Bromo-6-chlorobenzo[d]thiazole
• FT-0647625
• SY030970
• DB-027877
• 2-Bromo-6-chlorobenzodthiazole

• MDL： MFCD07783781
• Inchi： 1S/C7H3BrClNS/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H
• InChI Key： SWCKCAROSKGHBI-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)Cl

Computed Properties

• Exact Mass: 246.88600
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.849
• Boiling Point: 330.5°C at 760 mmHg
• Flash Point: 153.7 ℃
• Refractive Index: 1.721
• PSA: 41.13000
• LogP: 3.71220

2-Bromo-6-chlorobenzodthiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Bromo-6-chlorobenzodthiazole

Professional Introduction to 2-Bromo-6-chlorobenzodithiazole (CAS No. 3507-17-3)

2-Bromo-6-chlorobenzodithiazole, with the chemical formula C₆H₂BrClN��S₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzodithiazole class, a scaffold known for its diverse biological activities and structural versatility. The presence of both bromo and chloro substituents on the benzene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS No. 3507-17-3 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. Benzodithiazoles are particularly interesting due to their ability to interact with various biological targets, including enzymes and receptors. This has led to extensive research into their potential applications in drug discovery.

In recent years, 2-Bromo-6-chlorobenzodithiazole has been explored as a key intermediate in the synthesis of bioactive molecules. Its bromo and chloro groups provide reactive sites for further functionalization, enabling the development of novel compounds with tailored properties. For instance, researchers have utilized this compound to synthesize derivatives with antimicrobial and anti-inflammatory effects.

One of the most compelling aspects of 2-Bromo-6-chlorobenzodithiazole is its role in developing small-molecule inhibitors targeting specific disease pathways. Recent studies have demonstrated its utility in creating compounds that modulate kinase activity, which is crucial for treating cancers and inflammatory diseases. The benzodithiazole core is particularly adept at binding to hydrophobic pockets in protein targets, making it an effective scaffold for drug design.

The bromine atom in 2-Bromo-6-chlorobenzodithiazole (CAS No. 3507-17-3) is particularly noteworthy, as it can participate in various chemical reactions such as cross-coupling reactions, which are fundamental in modern organic synthesis. This reactivity has allowed chemists to introduce additional functional groups or link this compound to other heterocycles, expanding its synthetic utility. Similarly, the chlorine substituent can be displaced or modified under specific conditions, offering further avenues for structural diversification.

Current research trends indicate that 2-Bromo-6-chlorobenzodithiazole is being incorporated into libraries of compounds for high-throughput screening (HTS). This approach allows researchers to rapidly identify molecules with desired biological activity. The compound's structural features make it a promising candidate for discovering new therapeutic agents, particularly those targeting neurological disorders where precise molecular interactions are critical.

The agrochemical sector has also shown interest in benzodithiazole derivatives, including 2-Bromo-6-chlorobenzodithiazole (CAS No. 3507-17-3). Its structural motif is found in several herbicides and fungicides that exhibit potent activity against crop pathogens. By modifying the substituents on the benzodithiazole ring, scientists can fine-tune the biological profile of these compounds, leading to more effective and sustainable agricultural solutions.

In conclusion, 2-Bromo-6-chlorobenzodithiazole represents a versatile and pharmacologically relevant compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological activities and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.